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Compound of Interest

Compound Name: 3-Ethynylaniline

Cat. No.: B136080

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of 3-Ethynylaniline (CAS No. 54060-30-9). Adherence to these procedures is vital for
ensuring personnel safety and regulatory compliance.

Hazard Profile and Immediate Precautions

3-Ethynylaniline is a hazardous substance classified as a flammable liquid and vapor.[1][2][3]
It can cause serious skin and eye irritation, and may lead to respiratory irritation.[1][2][3][4] The
compound is harmful if swallowed or in contact with skin.[2][3] Due to the presence of an
acetylene group, it may have explosive instability under certain conditions.[1]

Key Hazards:

e Flammability: Flammable liquid and vapor.[1][2][3] Vapors may form explosive mixtures with
air and can travel to an ignition source and flash back.[3][5]

e Health Hazards: Harmful if swallowed or absorbed through the skin.[2][3] Causes irritation to
the skin, eyes, and respiratory system.[1][5][6] May cause skin sensitization.[3][6] Ingestion
of less than 150 grams may be fatal.[3][6] The substance and its metabolites may interfere
with the normal oxygen uptake of hemoglobin, leading to methemoglobinemia.[3][6]
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Ethynylaniline. All PPE should be inspected

prior to use.[7]

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards.[1][5][7]
A face shield may also be

necessary.

To protect against splashes
and vapors that can cause

serious eye irritation.[1][2][5]

Skin Protection

Chemical-resistant gloves
(e.g., Neoprene, PVC, or
nitrile).[1][3] Fire/flame
resistant and impervious
clothing.[7] A lab coat and
closed-toe shoes are also

required.[2]

To prevent skin contact which
can cause irritation, dermatitis,

and potential sensitization.[2]

[5][6]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate filter (e.qg.,
type ABEK) should be used if
exposure limits are exceeded
or irritation is experienced.[1]
[8] All handling should be
conducted in a certified

chemical fume hood.[1][2]

To avoid inhalation of vapors
which can cause respiratory
tract irritation and potential
CNS depression at high

concentrations.[1][3][5]

Handling and Storage Protocol

Proper handling and storage are critical to minimize risks.

Handling:

e Work in a well-ventilated area, preferably a chemical fume hood.[1]
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Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[1]

[6]

Use non-sparking tools and explosion-proof equipment.[1][5][7]

Ground and bond containers and receiving equipment to prevent static discharge.[1][7]

Keep the container tightly closed when not in use.[1][5][7]

Wash hands thoroughly after handling.[5][7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5][7]

The recommended storage temperature is between 2-8°C.[1]

Store away from heat, sparks, open flames, and other ignition sources.[1][5]

Keep separate from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[1]

Emergency Procedures

Immediate and appropriate responses to accidental exposure are crucial.
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If the person is not
) breathing, provide artificial respiration and seek
Inhalation . . . .
immediate medical attention.[3][5][7] Do not use
mouth-to-mouth resuscitation if the victim

ingested or inhaled the chemical.[7]

Immediately remove all contaminated clothing.
) [3][5][6] Wash the affected skin area with plenty
Skin Contact )
of soap and water for at least 15 minutes and

seek medical help.[3][5]

Rinse the eyes cautiously with water for at least

15 minutes, making sure to lift the upper and
Eye Contact lower eyelids.[3][5][7] Remove contact lenses if

present and easy to do so. Continue rinsing and

get medical attention.[3][5][7]

Do NOT induce vomiting.[3][5] If the person is
) conscious and alert, rinse their mouth and have
Ingestion . .
them drink 2-4 cupfuls of milk or water.[5] Seek

immediate medical attention.[5]

In case of a spill, remove all ignition sources and ensure adequate ventilation.[1][7] Absorb the
spill with an inert material (e.g., dry sand or earth) and place it into a chemical waste container
for disposal using non-sparking tools.[1][5]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[6]

» Liquid Waste: Collect all liquid waste containing 3-Ethynylaniline in a designated, properly
labeled, and sealed hazardous waste container compatible with organic solvents.[2]

e Solid Waste: Contaminated solid waste (e.g., gloves, absorbent pads) must be collected in a
separate, sealed, and clearly labeled hazardous waste container.[2]
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o Label all waste containers as "Hazardous Waste" and list "3-Ethynylaniline” and any other
chemical constituents.[2]

e Do not allow the chemical to enter drains or waterways.[2][7]

Workflow for Safe Handling of 3-Ethynylaniline
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Safe Handling Workflow for 3-Ethynylaniline

Preparation

Review SDS

nderstand Hazards

Don PPE

Perform Experiment

Y

Close Container

Cleanup & Disposal

Segregate Waste

Label Waste

Y

Store Waste Securely

Y

Decontaminate Area

Y

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-ethynylaniline.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b136080?utm_src=pdf-body-img
https://www.benchchem.com/product/b136080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ethynylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
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3-ethynylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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